2-(butylamino)-7-(2-chlorophenyl)-7,8-dihydroquinazolin-5(6H)-one

• Molecular Formula: C18H20ClN3O
• Molecular Weight: 329.8 g/mol
• IUPAC Name: 2-(butylamino)-7-(2-chlorophenyl)-7,8-dihydro-6H-quinazolin-5-one
• InChI: InChI=1S/C18H20ClN3O/c1-2-3-8-20-18-21-11-14-16(22-18)9-12(10-17(14)23)13-6-4-5-7-15(13)19/h4-7,11-12H,2-3,8-10H2,1H3,(H,20,21,22)
• InChI Key: NGWPVZCTNODIEW-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=NC=C2C(=N1)CC(CC2=O)C3=CC=CC=C3Cl

Description

2-(butylamino)-7-(2-chlorophenyl)-7,8-dihydroquinazolin-5(6H)-one is a complex organic compound with a unique structure that includes a quinazolinone core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(butylamino)-7-(2-chlorophenyl)-7,8-dihydroquinazolin-5(6H)-one typically involves multiple steps. One common method includes the reaction of 2-chlorobenzaldehyde with butylamine to form an intermediate, which is then cyclized to produce the quinazolinone core. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(butylamino)-7-(2-chlorophenyl)-7,8-dihydroquinazolin-5(6H)-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace certain atoms or groups within the molecule with others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions often involve controlled temperatures and specific solvents to optimize the reaction outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce various substituted quinazolinones.

Scientific Research Applications

2-(butylamino)-7-(2-chlorophenyl)-7,8-dihydroquinazolin-5(6H)-one has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It can be used in studies related to enzyme inhibition and protein interactions.

Medicine: It has potential therapeutic applications, including as an anti-inflammatory or anticancer agent.

Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(butylamino)-7-(2-chlorophenyl)-7,8-dihydroquinazolin-5(6H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit or activate these targets, leading to various biological effects. The pathways involved may include signal transduction, gene expression, and metabolic regulation.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other quinazolinone derivatives, such as:

• 2-(butylamino)-7-phenyl-7,8-dihydroquinazolin-5(6H)-one
• 2-(butylamino)-7-(2-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one

Uniqueness

What sets 2-(butylamino)-7-(2-chlorophenyl)-7,8-dihydroquinazolin-5(6H)-one apart is its specific substitution pattern, which can confer unique biological activities and chemical properties. This uniqueness makes it a valuable compound for research and potential therapeutic applications.